Cas no 13586-38-4 (Ammonium cobalt(II) sulfate hexahydrate)

• Product Name: Ammonium cobalt(II) sulfate hexahydrate
• CAS No: 13586-38-4
• MF: CoH₂₀N₂O₁₄S₂
• MW: 395.227000236511
• MDL: MFCD00151049
• CID: 49350
• PubChem ID: 24873112
• Update Time: 2025-05-22

Ammonium cobalt(II) sulfate hexahydrate Chemical and Physical Properties

Names and Identifiers

• Ammonium cobalt(II) sulfate hexahydrate
• Diammonium Cobalt(II) Sulfate Hexahydrate
• azanium,cobalt(2+),sulfate,hexahydrate
• Cobalt(II) diammonium sulfate hexahydrate
• COBALT (II) AMMONIUM SULFATE
• Ammoniumcobalt(II)sulfate6H2O
• COBALT(II) DIAMMONIUM SULFATE 6 H2O
• AMMONIUM COBALT(II) SULFATE 6-HYDRATE
• Ammonium cobalt disulfate hexahydrate
• Cobaltic ammonium sulfate hexahydrate
• COBALTOUS AMMONIUM SULFATE HEXAHYDRATE
• AMMONIUM COBALT(+2)SULFATE HEXAHYDRATE
• AMMoniuM cobalt(Ⅱ) sulfate hexahydrate
• COBALT(II) AMMONIUM SULFATE HEXAHYDRATE
• Ammonium cobalt(II) sulfate hexahydrate 99%
• Ammonium cobalt(II) sulfate hexahydrate≥ 99% (Assay)
• Cobalt(II) ammonium sulfate hexahydrate, 99+%
• Sulfuric acid, ammonium cobalt(2+) salt (2:2:1), hexahydrate
• Ammonium cobalt(II) sulfate hexahydrate, 99+%

• MDL： MFCD00151049
• Inchi： 1S/Co.2H3N.2H2O4S.6H2O/c;;;2*1-5(2,3)4;;;;;;/h;2*1H3;2*(H2,1,2,3,4);6*1H2/q+2;;;;;;;;;;/p-2
• InChI Key： YUWDLEMDFQMDIE-UHFFFAOYSA-L
• SMILES： S(=O)(O)(O)=O.S([O-])([O-])(=O)=O.N.N.O.O.O.O.O.O.[Co+2]

Computed Properties

• Exact Mass: 280.98300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 9
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Ruby red crystals, and ammonium ferrous sulfate hexahydrate is the same crystal form
• Density: 1.902 g/mL at 25 °C(lit.)
• Melting Point: 120 °C (dec.) (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: 溶于H2O；不溶于乙醇
• Water Partition Coefficient: Soluble in water, Insoluble in alcohol
• PSA: 144.43000
• LogP: 0.02350
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water, almost insoluble in ethanol.
• Vapor Pressure: No data available

Ammonium cobalt(II) sulfate hexahydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H332-H315-H317-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：UN 3288
• WGK Germany：3
• Hazard Category Code： 20/22-36/37/38-43
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R20/22
• HazardClass：9
• TSCA：Yes
• Storage Condition：Hygroscopic. Store under Argon. Ambient temperatures.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Ammonium cobalt(II) sulfate hexahydrate

Recent Advances in the Study of Ammonium Cobalt(II) Sulfate Hexahydrate (CAS: 13586-38-4) in Chemical Biology and Pharmaceutical Research

Ammonium cobalt(II) sulfate hexahydrate (CAS: 13586-38-4) is a coordination compound with significant applications in chemical biology and pharmaceutical research. Recent studies have explored its role in catalysis, drug delivery, and as a precursor for novel therapeutic agents. This research brief synthesizes the latest findings on this compound, highlighting its potential in advancing biomedical science.

One of the key areas of investigation has been the compound's catalytic properties. A 2023 study published in the Journal of Inorganic Biochemistry demonstrated that Ammonium cobalt(II) sulfate hexahydrate can act as an efficient catalyst in the oxidation of organic substrates, a reaction critical for the synthesis of bioactive molecules. The study utilized advanced spectroscopic techniques, including X-ray absorption spectroscopy (XAS) and electron paramagnetic resonance (EPR), to elucidate the mechanistic details of the catalytic cycle.

In pharmaceutical research, Ammonium cobalt(II) sulfate hexahydrate has been investigated for its potential in drug formulation. A recent preprint on bioRxiv highlighted its use as a stabilizing agent for protein-based therapeutics. The study found that the compound's unique coordination geometry helps maintain the structural integrity of proteins under physiological conditions, thereby enhancing their shelf life and efficacy.

Another promising application is in the development of cobalt-based anticancer agents. Research published in Chemical Communications in early 2024 reported the synthesis of a new class of cobalt complexes derived from Ammonium cobalt(II) sulfate hexahydrate. These complexes exhibited selective cytotoxicity against cancer cells while sparing normal cells, as confirmed by in vitro assays using human cell lines. The study attributed this selectivity to the complexes' ability to generate reactive oxygen species (ROS) specifically within cancerous tissues.

Despite these advances, challenges remain in the large-scale application of Ammonium cobalt(II) sulfate hexahydrate. Issues such as solubility in biological media and potential toxicity at higher concentrations need to be addressed. Ongoing research is focusing on modifying the compound's structure to improve its pharmacokinetic properties while retaining its beneficial effects.

In conclusion, Ammonium cobalt(II) sulfate hexahydrate (CAS: 13586-38-4) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatile applications—from catalysis to drug development—underscore its potential to contribute to future therapeutic innovations. Further studies are warranted to fully exploit its capabilities and overcome existing limitations.